Cas no 56014-69-8 (1(3H)-Isobenzofuranone,3-(2-methylpropylidene)-, (3E)-)

• Product Name: 1(3H)-Isobenzofuranone,3-(2-methylpropylidene)-, (3E)-
• CAS No: 56014-69-8
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 377314
• PubChem ID: 6436620
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3-(2-methylpropylidene)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-(2-methylpropylidene)-, (3E)-
• (3Z)-3-(2-methylpropylidene)-2-benzofuran-1-one
• (E)-3-isobutylidenephthalide
• EINECS 259-944-9
• CHEBI:172087
• 3-(2-Methylpropylidene)-(3E)-1(3H)-Isobenzofuranone
• (3E)-3-(2-methylpropylidene)-1,3-dihydro-2-benzofuran-1-one
• 3-Isobutylidene phthalide, trans-
• DTXSID10886190
• trans-3-Isobutylidene phthalide
• 3-Isobutylidenephthalide
• 2-Methylpropylidenephthalide (Z)
• EINECS 289-423-1
• 3-(2-Methylpropylidene)-1(3H)-isobenzofuranone, (E)-
• 56014-69-8
• (3E)-3-(2-methylpropylidene)-2-benzouran-1-one
• (3E)-3-(2-Methylpropylidene)-1(3H)-isobenzofuranone
• 2-Methylpropylidenephthalide (E)
• 56014-87-0
• EINECS 259-945-4
• 88542-70-5
• (Z)-3-(Isobutylidene)phthalide
• 1(3H)-Isobenzofuranone, 3-(2-methylpropylidene)-, (3E)-
• (E)-3-(2-Methylpropylidene)-1(3H)-isobenzofuranone
• 1(3H)-Isobenzofuranone, 3-(2-methylpropylidene)-, (3Z)-
• 3B5LZS9A3H

• Inchi： 1S/C12H12O2/c1-8(2)7-11-9-5-3-4-6-10(9)12(13)14-11/h3-8H,1-2H3/b11-7+
• InChI Key： LYSNVWBBICAAMS-YRNVUSSQSA-N
• SMILES： O1C(C2C=CC=CC=2/C/1=C\C(C)C)=O

Computed Properties

• Exact Mass: 188.08400
• Monoisotopic Mass: 188.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3

Experimental Properties

• Density: 1.201
• Boiling Point: 304.7°C at 760 mmHg
• Flash Point: 124.4°C
• Refractive Index: 1.628
• PSA: 26.30000
• LogP: 2.85390